Cas no 887211-79-2 (N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide)
N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
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- N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide
- Acetamide, N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[6-(2-pyridinyl)-3-pyridazinyl]thio]-
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- Inchi: 1S/C21H22N4O3S/c1-27-18-8-6-15(13-19(18)28-2)10-12-23-20(26)14-29-21-9-7-17(24-25-21)16-5-3-4-11-22-16/h3-9,11,13H,10,12,14H2,1-2H3,(H,23,26)
- InChI Key: CBCDWFNIZOPDCQ-UHFFFAOYSA-N
- SMILES: C(NCCC1=CC=C(OC)C(OC)=C1)(=O)CSC1=NN=C(C2=NC=CC=C2)C=C1
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 691.1±55.0 °C(Predicted)
- pka: 13.95±0.46(Predicted)
N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide Pricemore >>
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N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide
Comprehensive Overview of N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 887211-79-2)
N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 887211-79-2) is a synthetic organic compound with a complex molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound features a unique combination of dimethoxyphenyl, pyridinyl, and pyridazinyl moieties, which contribute to its potential biological activities. Researchers are particularly intrigued by its structural similarity to known bioactive molecules, making it a candidate for further investigation in drug discovery and development.
The compound's sulfanylacetamide backbone is a key functional group that may influence its interaction with biological targets. Recent studies have explored its potential as a modulator of enzymatic activity or receptor binding, though detailed mechanistic insights remain under investigation. Given the growing demand for novel therapeutic agents, CAS No. 887211-79-2 has become a subject of interest in academic and industrial labs, particularly in the context of neurodegenerative diseases and metabolic disorders, which are among the most searched health topics globally.
From a synthetic chemistry perspective, the preparation of N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are critical for ensuring high purity and yield, which are essential for reliable research outcomes. The compound's solubility, stability, and spectroscopic properties (e.g., NMR and mass spectrometry data) are frequently discussed in scientific forums, reflecting the broader community's interest in its characterization.
In the context of AI-driven drug discovery, CAS No. 887211-79-2 has been flagged in computational screenings due to its structural diversity and potential pharmacophore features. This aligns with the increasing trend of integrating machine learning and cheminformatics into early-stage research, a topic frequently searched by professionals in the field. The compound's pyridazine-pyridine hybrid scaffold is particularly noteworthy, as it resembles motifs found in FDA-approved drugs targeting kinases and G-protein-coupled receptors (GPCRs).
Environmental and safety profiles of N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are exploring sustainable synthesis routes and biodegradability assessments, addressing public concerns about chemical sustainability—a hot topic in both scientific and general audiences. This dual focus on efficacy and safety underscores the compound's relevance in modern research paradigms.
In summary, CAS No. 887211-79-2 represents a promising yet underexplored chemical entity with multifaceted applications. Its structural complexity and potential biological relevance make it a compelling subject for ongoing studies, particularly in the era of precision medicine and computational biology. As the scientific community continues to unravel its properties, this compound may emerge as a key player in addressing unmet medical needs.
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